3-amino-4,6-dimethyl-N-2-naphthylthieno[2,3-b]pyridine-2-carboxamide

• IUPAC Name: 3-amino-4,6-dimethyl-N-naphthalen-2-ylthieno[2,3-b]pyridine-2-carboxamide
• InChI: InChI=1S/C20H17N3OS/c1-11-9-12(2)22-20-16(11)17(21)18(25-20)19(24)23-15-8-7-13-5-3-4-6-14(13)10-15/h3-10H,21H2,1-2H3,(H,23,24)
• InChI Key: DCPXSSXKGOUUJB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC2=C1C(=C(S2)C(=O)NC3=CC4=CC=CC=C4C=C3)N)C
• Molecular Formula: C20H17N3OS
• Molecular Weight: 347.4 g/mol

Description

3-amino-4,6-dimethyl-N-2-naphthylthieno[2,3-b]pyridine-2-carboxamide is a novel compound that has been synthesized and studied for its potential applications in scientific research. This compound has shown promising results in various fields of research, including medicinal chemistry, pharmacology, and biochemistry.

Mechanism of Action

The mechanism of action of 3-amino-4,6-dimethyl-N-2-naphthylthieno[2,3-b]pyridine-2-carboxamide is not fully understood. However, it has been suggested that this compound may act as an ion channel modulator or a receptor antagonist. This compound has been shown to interact with various ion channels and receptors, including voltage-gated potassium channels, NMDA receptors, and GABA receptors.
Biochemical and physiological effects:
3-amino-4,6-dimethyl-N-2-naphthylthieno[2,3-b]pyridine-2-carboxamide has been shown to have various biochemical and physiological effects. In vitro studies have shown that this compound can modulate ion channels and receptors, leading to changes in cellular signaling pathways. In vivo studies have shown that this compound can have neuroprotective effects and improve cognitive function in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-amino-4,6-dimethyl-N-2-naphthylthieno[2,3-b]pyridine-2-carboxamide in lab experiments is its potential as a new tool for the study of ion channels and receptor interactions. This compound has shown promising results in various assays and has the potential to be used in high-throughput screening assays. However, there are also some limitations to using this compound in lab experiments, including its limited solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for the study of 3-amino-4,6-dimethyl-N-2-naphthylthieno[2,3-b]pyridine-2-carboxamide. One direction is to further investigate the mechanism of action of this compound and its potential as a therapeutic agent for the treatment of various diseases. Another direction is to develop new derivatives of this compound with improved properties, such as increased solubility and reduced toxicity. Additionally, this compound could be used as a new tool for the study of protein-protein interactions and cellular signaling pathways. Finally, this compound could be used in the development of new diagnostic tools for the detection of ion channel and receptor abnormalities in various diseases.

Synthesis Methods

The synthesis of 3-amino-4,6-dimethyl-N-2-naphthylthieno[2,3-b]pyridine-2-carboxamide involves a multi-step process that includes the use of various reagents and catalysts. The first step involves the synthesis of 2-bromo-6-methylpyridine, which is then reacted with 2-naphthylthiophene-2-carboxylic acid to obtain the intermediate product. The final step involves the reaction of the intermediate product with ammonia gas to obtain the desired compound. This synthesis method has been optimized to produce high yields of the compound with high purity.

Scientific Research Applications

3-amino-4,6-dimethyl-N-2-naphthylthieno[2,3-b]pyridine-2-carboxamide has been extensively studied for its potential applications in scientific research. This compound has shown promising results in various fields of research, including medicinal chemistry, pharmacology, and biochemistry. In medicinal chemistry, this compound has shown potential as a lead compound for the development of new drugs for the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. In pharmacology, this compound has shown potential as a new tool for the study of ion channels and receptor interactions. In biochemistry, this compound has shown potential as a new probe for the study of protein-protein interactions.